Cas no 760945-64-0 ((4R)-7,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine)

• Product Name: (4R)-7,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
• CAS No: 760945-64-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5575762
• PubChem ID: 42220758
• Update Time: 2025-08-04

(4R)-7,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1666677
• AKOS014313873
• (4R)-7,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
• 760945-64-0
• (R)-7,8-DIMETHYLCHROMAN-4-AMINE
• CS-0305919
• Y12523
• 2H-1-Benzopyran-4-amine, 3,4-dihydro-7,8-dimethyl-, (4R)-

• Inchi： 1S/C11H15NO/c1-7-3-4-9-10(12)5-6-13-11(9)8(7)2/h3-4,10H,5-6,12H2,1-2H3/t10-/m1/s1
• InChI Key： XQXVQTSILZCMDL-SNVBAGLBSA-N
• SMILES： O1CC[C@H](C2C=CC(C)=C(C)C1=2)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 277.7±40.0 °C(Predicted)
• pka: 9.00±0.20(Predicted)

Additional information on (4R)-7,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine

Introduction to (4R)-7,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine (CAS No. 760945-64-0)

(4R-7,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine) is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No. 760945-64-0, belongs to the benzopyran class of molecules, which are well-known for their diverse biological activities and potential therapeutic applications.

The benzopyran scaffold is a common motif in natural products and pharmacologically active agents, exhibiting a wide range of biological functions including anti-inflammatory, antioxidant, and anticancer properties. The specific configuration of the (4R)-isomer of this compound suggests a high degree of stereochemical precision, which is often critical for achieving optimal biological activity. The presence of methyl groups at the 7 and 8 positions enhances the structural complexity and may contribute to unique interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. Studies have indicated that (4R)-7,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine may interact with various enzymes and receptors, making it a promising candidate for drug development. For instance, its structural features suggest potential binding affinity to enzymes involved in metabolic pathways relevant to neurodegenerative diseases.

In the realm of drug discovery, the synthesis of enantiomerically pure compounds like this one is of paramount importance. The stereochemistry at the 4-position plays a crucial role in determining the biological efficacy and pharmacokinetic properties of the molecule. Current methodologies in asymmetric synthesis have allowed for the efficient preparation of this compound in high enantiomeric purity, facilitating further preclinical studies.

The benzopyran core is also known for its ability to undergo various chemical transformations, making it a versatile building block for medicinal chemists. Functionalization at different positions on the ring system can lead to novel derivatives with enhanced biological activity. Researchers are exploring strategies to modify this compound to improve its solubility, bioavailability, and target specificity.

One particularly intriguing aspect of (4R)-7,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine is its potential role in modulating neurological pathways. Preliminary studies have suggested that it may influence neurotransmitter release and receptor activity, which could make it valuable in the treatment of conditions such as Alzheimer's disease and Parkinson's disease. These findings are supported by experimental data demonstrating its ability to cross the blood-brain barrier and exert effects within neural tissues.

The development of new therapeutic agents requires a thorough understanding of their interactions with biological systems. High-throughput screening technologies have been employed to identify potential lead compounds like this one based on their ability to modulate specific biological pathways. The results from these screens have highlighted the promise of (4R)-7,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine as a candidate for further investigation.

In conclusion, (4R)-7,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders and other diseases make it an attractive target for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.